Cas no 1806796-02-0 (Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate)

• Product Name: Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate
• CAS No: 1806796-02-0
• MF: C₁₁H₁₄F₂N₂O₃
• MW: 260.237269878387
• CID: 4855139
• Update Time: 2025-10-29

Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate

• Inchi： 1S/C11H14F2N2O3/c1-3-18-9(16)4-6-7(17-2)5-8(14)15-10(6)11(12)13/h5,11H,3-4H2,1-2H3,(H2,14,15)
• InChI Key： BDOAMLANFXBXQA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N)N=1)OC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 1.3
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate

Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate (CAS No. 1806796-02-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate (CAS No. 1806796-02-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile applications. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique chemical properties, particularly the presence of both amino and methoxy functional groups alongside a difluoromethyl substituent, make it an invaluable building block for drug discovery and development.

The significance of Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate in modern pharmaceutical synthesis cannot be overstated. It is widely utilized in the preparation of novel therapeutic agents targeting a range of diseases, including oncology, neurology, and infectious diseases. The compound's structural features allow for facile modifications, enabling chemists to tailor its properties for specific pharmacological applications. Recent advancements in synthetic methodologies have further enhanced its accessibility and utility, making it an indispensable tool in medicinal chemistry laboratories worldwide.

In the realm of oncology research, Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate has been employed as a precursor in the development of kinase inhibitors. These inhibitors are designed to disrupt aberrant signaling pathways that drive cancer growth and progression. The difluoromethyl group, a key feature of this compound, is known to enhance metabolic stability and binding affinity, critical factors for effective drug design. Studies have demonstrated that derivatives of this compound exhibit promising activity against various cancer cell lines, highlighting its potential as a lead compound or intermediate in oncology drug development.

Beyond oncology, Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate has found applications in the synthesis of compounds with neuroprotective properties. The amino and methoxy groups contribute to its ability to interact with biological targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have leveraged its structural framework to develop molecules that modulate neurotransmitter systems, offering hope for new therapeutic strategies. The compound's versatility allows for further derivatization, enabling the exploration of diverse pharmacological profiles.

The role of Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate extends to the treatment of infectious diseases as well. Its molecular architecture provides a scaffold for designing antimicrobial agents that target bacterial and viral pathogens. The presence of both electron-donating and electron-withdrawing groups facilitates interactions with biological macromolecules essential for pathogen survival. Recent research has shown that derivatives of this compound exhibit potent activity against resistant strains of bacteria, underscoring its importance in combating emerging infectious threats.

The synthesis of Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These methodologies not only enhance efficiency but also minimize environmental impact, aligning with the growing emphasis on sustainable chemistry practices. The development of novel synthetic routes continues to expand the accessibility and scalability of this compound for industrial applications.

The chemical properties of Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate also make it a valuable candidate for material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules suggests potential uses in catalysis and polymer science. Researchers are exploring its interactions with metal ions and other functional groups to develop innovative materials with tailored properties. Such interdisciplinary applications highlight the broad utility of this compound across multiple scientific domains.

In conclusion, Ethyl 6-amino-2-(difluoromethyl)-4-methoxypyridine-3-acetate (CAS No. 1806796-02-0) represents a cornerstone in modern pharmaceutical synthesis due to its multifaceted applications and structural versatility. Its role in drug discovery spans across oncology, neurology, and infectious diseases, demonstrating its broad therapeutic potential. As synthetic methodologies continue to evolve, the accessibility and utility of this compound will undoubtedly expand, further solidifying its importance in the scientific community.